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Compound of Interest

Compound Name: Famphur

Cat. No.: B1672047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of famphur, an

organophosphate insecticide, in various organic solvents. Understanding the solubility of active

pharmaceutical ingredients and agrochemicals is critical for formulation development, process

chemistry, and ensuring bioavailability. This document outlines the available solubility data,

details experimental protocols for its determination, and provides visual representations of key

experimental workflows.

Core Data: Famphur Solubility
Famphur is a crystalline powder that is generally soluble in many common organic solvents.[1]

While extensive quantitative data is not uniformly available across all solvents, the following

table summarizes the existing information. It is important to note the temperature at which

these measurements were taken, as solubility is temperature-dependent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1672047?utm_src=pdf-interest
https://www.benchchem.com/product/b1672047?utm_src=pdf-body
https://www.benchchem.com/product/b1672047?utm_src=pdf-body
https://www.benchchem.com/product/b1672047?utm_src=pdf-body
https://www.scribd.com/document/467780600/C-MT181
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility
Temperature
(°C)

Data Type Source

Xylene 300 g/kg 5 Quantitative PubChem[1]

Aqueous

Isopropanol

(45%)

23 g/kg 20 Quantitative PubChem[1]

Acetone Soluble Not Specified Qualitative PubChem[1]

Carbon

Tetrachloride
Very Soluble Not Specified Qualitative ChemicalBook[2]

Chloroform Very Soluble Not Specified Qualitative ChemicalBook[2]

Cyclohexanone Soluble Not Specified Qualitative PubChem[1]

Dichloromethane Soluble Not Specified Qualitative PubChem[1]

Toluene Soluble Not Specified Qualitative PubChem[1]

Aliphatic

Hydrocarbons

Sparingly

Soluble
Not Specified Qualitative PubChem[1]

Experimental Protocols for Solubility Determination
The determination of a compound's solubility in organic solvents is a fundamental experimental

procedure. The following protocols are based on established methods such as the "shake-flask

method," which is widely recognized as the gold standard for solubility measurements, and

guidelines from organizations like the OECD and CIPAC.[3][4]

Shake-Flask Method (Adapted from OECD Guideline
105)
This method is considered the most reliable for determining the thermodynamic solubility of a

substance. It involves saturating a solvent with the solute and then measuring the

concentration of the solute in the solution.

Apparatus:
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Glass vials or flasks with screw caps

Orbital shaker or magnetic stirrer with temperature control

Analytical balance

Centrifuge

Syringes and syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) with a UV detector or a comparable

analytical instrument.

Procedure:

Preparation: Add an excess amount of famphur to a vial containing a known volume of the

organic solvent to be tested. The excess solid is crucial to ensure that the solution reaches

saturation.

Equilibration: Seal the vials and place them in a temperature-controlled shaker or stirrer.

Agitate the samples for a predetermined period (typically 24-72 hours) to allow the system to

reach equilibrium. It is advisable to conduct preliminary tests to determine the time required

to reach a stable concentration.

Phase Separation: After equilibration, cease agitation and allow the vials to stand, permitting

the excess solid to sediment. For finer suspensions, centrifugation may be necessary to

achieve a clear separation of the solid and liquid phases.

Sampling: Carefully withdraw a clear aliquot of the supernatant using a syringe. Immediately

pass the aliquot through a syringe filter to remove any undissolved microparticles. This step

is critical to prevent overestimation of the solubility.

Quantification: Accurately dilute the filtered saturated solution with the appropriate solvent to

a concentration that falls within the linear range of the analytical method. Analyze the

concentration of famphur in the diluted sample using a validated HPLC-UV method or
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another suitable quantitative technique. A calibration curve prepared with standard solutions

of famphur of known concentrations is required for accurate quantification.

CIPAC Method MT 181 - Titration Method for Solubility
Range
This method is suitable for determining the solubility of a substance within predefined ranges

and is particularly useful when a precise solubility value is not required. It is not suitable for

solubilities below 10 g/L.[5]

Apparatus:

Test tubes or small flasks

Burette or graduated pipettes

Analytical balance

Vortex mixer or magnetic stirrer

Procedure:

Preliminary Test: Weigh approximately 0.1 g of famphur into a test tube. Incrementally add

the organic solvent in measured volumes, agitating the mixture after each addition, until the

famphur is completely dissolved. This provides an estimate of the solubility.

Main Test: Based on the preliminary test, weigh an appropriate amount of famphur into a

flask. Titrate the famphur with the organic solvent, ensuring thorough mixing, until complete

dissolution is observed. The volume of solvent required to dissolve the famphur is used to

calculate the solubility range.

Mandatory Visualizations
The following diagrams, generated using Graphviz, illustrate key workflows in the determination

of famphur solubility.
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Preparation

Equilibration

Phase Separation

Analysis

Weigh excess famphur

Add known volume of organic solvent

Seal vial

Agitate at constant temperature (24-72h)

Cease agitation

Allow solid to sediment

Centrifuge (if necessary)

Withdraw supernatant

Filter through syringe filter

Dilute sample

Quantify by HPLC-UV
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Start

Weigh known mass of famphur

Add measured volume of solvent

Completely dissolved?

No

Record total solvent volume

Yes

Calculate solubility range

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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